Cas no 2034570-72-2 (methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate)

• Product Name: methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate
• CAS No: 2034570-72-2
• MF: C₁₇H₁₇N₃O₄S₂
• MW: 391.464581251144
• CID: 5336369
• Update Time: 2025-10-12

methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)sulfamoyl)benzoate
• methyl 4-[(2-pyrazol-1-yl-2-thiophen-3-ylethyl)sulfamoyl]benzoate
• methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate

• Inchi： 1S/C17H17N3O4S2/c1-24-17(21)13-3-5-15(6-4-13)26(22,23)19-11-16(14-7-10-25-12-14)20-9-2-8-18-20/h2-10,12,16,19H,11H2,1H3
• InChI Key： ZZCFGQNKGCNTOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC(C1=CSC=C1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 573
• XLogP3: 2.1
• Topological Polar Surface Area: 127

Additional information on methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate

Comprehensive Overview of Methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate (CAS No. 2034570-72-2)

The compound methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate (CAS No. 2034570-72-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a thiophene ring, a pyrazole moiety, and a sulfamoyl benzoate group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate has surged, driven by advancements in targeted therapy and precision agriculture. The thiophene and pyrazole components are known for their electron-rich properties, making them valuable in designing small-molecule inhibitors and catalysts. This aligns with the growing trend of green chemistry, where researchers seek sustainable synthetic routes for complex molecules.

The sulfamoyl benzoate moiety in CAS No. 2034570-72-2 is particularly noteworthy for its potential in medicinal chemistry. Studies suggest that derivatives of this scaffold may interact with enzyme targets, such as kinases or proteases, which are critical in treating diseases like cancer and inflammation. This has led to increased searches for "sulfonamide-based drug candidates" and "pyrazole-thiophene hybrids" in academic and industrial databases.

From a synthetic perspective, methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate exemplifies the convergence of multicomponent reactions and catalytic functionalization. Its preparation often involves palladium-catalyzed cross-coupling or microwave-assisted synthesis, reflecting the shift toward efficient methodologies in organic synthesis. These techniques are frequently searched by chemists optimizing high-yield protocols for complex intermediates.

Beyond pharmaceuticals, CAS No. 2034570-72-2 has potential applications in material science, particularly in designing organic semiconductors or photovoltaic materials. The thiophene ring’s conjugated system enhances electron delocalization, a property exploited in optoelectronic devices. This connects to trending topics like "renewable energy materials" and "organic electronics," which dominate interdisciplinary research forums.

In conclusion, methyl 4-{2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethylsulfamoyl}benzoate represents a versatile compound with broad implications across life sciences and advanced materials. Its structural complexity and functional diversity make it a focal point for innovations in drug design, catalysis, and sustainable technology. As research progresses, this molecule is poised to address critical challenges in healthcare and energy, aligning with global scientific priorities.